![molecular formula C13H10ClN5O2 B5604929 3-(2-chlorophenyl)-5-methyl-N-1H-1,2,4-triazol-3-yl-4-isoxazolecarboxamide](/img/structure/B5604929.png)
3-(2-chlorophenyl)-5-methyl-N-1H-1,2,4-triazol-3-yl-4-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"3-(2-chlorophenyl)-5-methyl-N-1H-1,2,4-triazol-3-yl-4-isoxazolecarboxamide" is a complex organic molecule characterized by the presence of multiple functional groups, including isoxazole, triazole, and chlorophenyl moieties. Compounds with such structures have been extensively studied for their potential pharmaceutical properties and chemical reactivity.
Synthesis Analysis
The synthesis of compounds similar to "this compound" typically involves multi-step reactions, starting from basic building blocks such as chlorophenyl derivatives, methyl isoxazole, and triazole precursors. For instance, the synthesis of related triazole and isoxazole compounds involves the use of reagents and conditions that promote cyclization and functionalization reactions to introduce the desired functional groups at specific positions on the core structure (Ryng, Malinka, & Duś, 1997).
Molecular Structure Analysis
Molecular structure analysis of similar compounds is often conducted using techniques such as X-ray crystallography. This allows for the determination of the exact spatial arrangement of atoms within the molecule, providing insights into the compound's geometry, bond lengths, and angles. The molecular structure heavily influences the compound's reactivity and interactions with biological targets (Kumara et al., 2018).
Chemical Reactions and Properties
Compounds like "this compound" participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions, due to the presence of reactive functional groups. These reactions can be exploited to further modify the compound or to study its reactivity patterns (Yu et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-(1H-1,2,4-triazol-5-yl)-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN5O2/c1-7-10(12(20)17-13-15-6-16-18-13)11(19-21-7)8-4-2-3-5-9(8)14/h2-6H,1H3,(H2,15,16,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHBMELBZVLWNAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=NC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.